Cas no 192944-53-9 (Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate)

• Product Name: Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate
• CAS No: 192944-53-9
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 2108645
• Update Time: 2023-08-03

Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate
• VDRCYOOQHVDCBT-UHFFFAOYSA-N
• Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate

• Inchi： 1S/C13H14N2O3/c1-2-18-13(17)10-4-5-12-11(8-10)9-14-15(12)6-3-7-16/h4-5,7-9H,2-3,6H2,1H3
• InChI Key： VDRCYOOQHVDCBT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=NN2CCC=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Topological Polar Surface Area: 61.2